10.1039/C2CC31204B | A unique substituted Co(ii)-formate coordination framework exhibits weak ferromagnetic single-chain-magnet like behavior† | Kuujia.com

A unique substituted Co(ii)-formate coordination framework exhibits weak ferromagnetic single-chain-magnet like behavior†

Chemical Communications Pub Date: 2012-05-09 DOI: 10.1039/C2CC31204B

Abstract

A magnetic isolated chain-based substituted cobalt–formate framework was obtained with isonicotine as a spacer. In the chain, canted antiferromagnetic interactions exist in between the Co^II ions, and slow magnetic relaxation is detected at low temperature. For the block effects of the isonicotine ligands, the complex could be considered as a peculiar example of a weak ferromagnetic single-chain-magnet.

Graphical abstract: A unique substituted Co(ii)-formate coordination framework exhibits weak ferromagnetic single-chain-magnet like behavior

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